Cas no 2227779-46-4 ((1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol)

(1S)-2-Amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol is a chiral β-amino alcohol derivative featuring a bromo- and difluoro-substituted aromatic ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both amino and hydroxyl functional groups enables its use in asymmetric catalysis and as a building block for complex molecules. The bromo and difluoro substituents enhance reactivity for further functionalization, while the stereogenic center at the C1 position allows for enantioselective applications. Its well-defined structure and purity make it suitable for research in medicinal chemistry and material science, where precise molecular control is essential.

(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol structure

2227779-46-4 structure

Product Name:(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol

CAS No:2227779-46-4

MF:C₈H₈BrF₂NO

MW:252.056028366089

CID:5837973

PubChem ID:165646007

Update Time:2025-11-03

(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol
- EN300-1923686
- 2227779-46-4
- Inchi： 1S/C8H8BrF2NO/c9-5-2-7(11)6(10)1-4(5)8(13)3-12/h1-2,8,13H,3,12H2/t8-/m1/s1
- InChI Key： ULHFFFQBQZULOD-MRVPVSSYSA-N
- SMILES： BrC1C=C(C(=CC=1[C@@H](CN)O)F)F

Computed Properties

Exact Mass: 250.97573g/mol
Monoisotopic Mass: 250.97573g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 46.2Å²

(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1923686-0.05g	(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol	2227779-46-4	0.05g	$1008.0	2023-09-17
Enamine	EN300-1923686-0.1g	(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol	2227779-46-4	0.1g	$1056.0	2023-09-17
Enamine	EN300-1923686-0.25g	(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol	2227779-46-4	0.25g	$1104.0	2023-09-17
Enamine	EN300-1923686-0.5g	(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol	2227779-46-4	0.5g	$1152.0	2023-09-17
Enamine	EN300-1923686-1.0g	(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol	2227779-46-4	1g	$1543.0	2023-06-02
Enamine	EN300-1923686-2.5g	(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol	2227779-46-4	2.5g	$2351.0	2023-09-17
Enamine	EN300-1923686-5.0g	(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol	2227779-46-4	5g	$4475.0	2023-06-02
Enamine	EN300-1923686-10.0g	(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol	2227779-46-4	10g	$6635.0	2023-06-02
Enamine	EN300-1923686-1g	(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol	2227779-46-4	1g	$1200.0	2023-09-17
Enamine	EN300-1923686-5g	(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol	2227779-46-4	5g	$3479.0	2023-09-17

(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An auto-correction laser photoacoustic spectrometer based on 2f/1f wavelength modulation spectroscopy

Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530

Additional information on (1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol

Research Briefing on (1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol (CAS: 2227779-46-4)

The compound (1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol (CAS: 2227779-46-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This chiral amino alcohol derivative, characterized by its bromo- and difluoro-substituted aromatic ring, exhibits unique physicochemical properties that make it a promising candidate for drug development, particularly in targeting central nervous system (CNS) disorders and infectious diseases.

Recent studies have focused on the asymmetric synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a building block for protease inhibitors, showing remarkable inhibitory activity against SARS-CoV-2 main protease (Mpro) when incorporated into peptidomimetic structures. The bromo and difluoro substitutions at the 2,4,5 positions of the phenyl ring were found to significantly enhance binding affinity through halogen bonding interactions with key residues in the protease active site.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the (1S)-configuration of this compound is crucial for maintaining optimal biological activity. The research team systematically modified various functional groups and found that the 2-bromo-4,5-difluoro pattern, combined with the (S)-configuration at the chiral center, provided the best balance between target binding and metabolic stability among the tested analogs.

From a synthetic chemistry perspective, several innovative routes to this compound have been developed. A notable advance reported in Organic Process Research & Development (2023) described a highly enantioselective biocatalytic approach using engineered ketoreductases, achieving >99% ee with excellent yield (87%). This green chemistry method represents a significant improvement over traditional metal-catalyzed asymmetric reductions, addressing previous challenges in scalability and environmental impact.

Current research directions include exploring this compound's potential in radiopharmaceutical applications, as the bromine atom offers a convenient site for isotopic labeling. Preliminary results from a 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals suggest that the bromine-76 labeled derivative shows promising characteristics as a positron emission tomography (PET) tracer for imaging neuroinflammation.

In conclusion, (1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol represents a versatile scaffold with multiple applications in drug discovery. Its unique structural features and demonstrated biological activities position it as an important compound in the development of next-generation therapeutics. Future research will likely focus on expanding its utility across additional target classes and optimizing its pharmacokinetic properties for clinical translation.